Cas no 86518-07-2 (4-chlorofuro3,2-cpyridine-2-carbaldehyde)

• Product Name: 4-chlorofuro3,2-cpyridine-2-carbaldehyde
• CAS No: 86518-07-2
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• MDL: MFCD21338995
• CID: 731813
• PubChem ID: 343182
• Update Time: 2025-11-01

4-chlorofuro3,2-cpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine-2-carboxaldehyde,4-chloro-
• 4-chlorofuro[3,2-c]pyridine-2-carbaldehyde
• EN300-323124
• NSC382283
• 86518-07-2
• CS-0087991
• W19386
• DTXSID50321833
• Z1486026576
• 4-chloro-furo[4,5-c]pyridine-2-carbaldehyde
• SCHEMBL18678557
• NSC 382283
• AKOS015905646
• AS-65572
• NSC-382283
• 4-chlorofuro3,2-cpyridine-2-carbaldehyde

• MDL： MFCD21338995
• Inchi： 1S/C8H4ClNO2/c9-8-6-3-5(4-11)12-7(6)1-2-10-8/h1-4H
• InChI Key： JUBUEOUKRFKRFP-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=O)OC=2C=CN=1

Computed Properties

• Exact Mass: 180.993
• Monoisotopic Mass: 180.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.474
• Boiling Point: 325.8°Cat760mmHg
• Flash Point: 150.9°C
• Refractive Index: 1.672
• PSA: 43.10000
• LogP: 2.29370

Additional information on 4-chlorofuro3,2-cpyridine-2-carbaldehyde

Comprehensive Analysis of 4-Chlorofuro[3,2-c]pyridine-2-carbaldehyde (CAS No. 86518-07-2): Properties, Applications, and Industry Insights

4-Chlorofuro[3,2-c]pyridine-2-carbaldehyde (CAS No. 86518-07-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This furopyridine derivative features a unique molecular scaffold combining furan and pyridine rings, with a reactive aldehyde functional group at the 2-position and a chloro substituent at the 4-position. Its structural complexity makes it valuable for designing bioactive molecules, particularly in drug discovery targeting neurological disorders and inflammatory conditions—topics currently trending in biomedical literature.

The compound's physicochemical properties include a molecular weight of 181.57 g/mol and moderate lipophilicity (LogP ≈ 1.8), making it suitable for crossing biological membranes. Researchers highlight its role as a versatile synthetic intermediate, especially in constructing multi-ring heterocycles through condensation reactions. Recent patent analyses reveal growing interest in its application for developing kinase inhibitors—a hot topic in cancer therapy research—where its chlorofuropyridine core serves as a privileged scaffold for molecular recognition.

From a synthetic chemistry perspective, 86518-07-2 demonstrates remarkable reactivity patterns. The aldehyde group participates in nucleophilic additions, while the chloro substituent enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations—techniques frequently searched in organic chemistry forums. Advanced studies using DFT calculations (another trending keyword in computational chemistry) predict its preferred tautomeric forms and charge distribution, aiding in rational drug design.

Environmental and green chemistry considerations are increasingly important for such compounds. While 4-chlorofuro[3,2-c]pyridine-2-carbaldehyde isn't classified as hazardous under major regulatory frameworks, researchers are exploring catalytic synthesis methods to improve atom economy—addressing the pharmaceutical industry's focus on sustainable manufacturing. This aligns with Google Trends data showing rising searches for "green synthesis of heterocycles" and "catalysis in drug development."

Analytical characterization of this compound typically involves HPLC-MS (high-performance liquid chromatography-mass spectrometry) and multinuclear NMR spectroscopy. The 13C NMR spectrum shows distinctive peaks at δ 160-165 ppm for the aldehyde carbon and δ 110-150 ppm for the aromatic system—details highly sought after in spectroscopy databases. These techniques are crucial for quality control in contract research organizations (CROs), a rapidly growing sector in the chemical industry.

Market intelligence indicates expanding applications in electronic materials, where furopyridine derivatives contribute to organic semiconductors. The compound's conjugated π-system and electron-withdrawing groups make it a candidate for developing OLED materials—a connection that could explain increased searches for "heterocycles in optoelectronics." Manufacturers should note the compound's stability under inert atmospheres but potential sensitivity to prolonged light exposure, requiring amber glass storage.

In conclusion, 4-chlorofuro[3,2-c]pyridine-2-carbaldehyde represents a multifaceted building block with growing importance across scientific disciplines. Its combination of structural features, synthetic utility, and emerging applications positions it as a compound to watch in both academic and industrial settings. As research continues to uncover new reactivities and biological activities, this molecule will likely remain relevant in answering today's pressing questions about molecular design and functional materials development.